Octyl dodecyl dimethyl ammonium chloride
Overview
Description
Octyl dodecyl dimethyl ammonium chloride: is a quaternary ammonium compound with the molecular formula C20H44ClN . It is known for its excellent antistatic, antibacterial, antimicrobial, preservative, solubilizing, emulsifying, dispersing, and anticorrosive properties . This compound is widely used in various industries, including biocides, washing and cleaning products, plant protection products, and cosmetics .
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of octyl dodecyl dimethyl ammonium chloride typically involves the reaction of didecyl methyl tertiary amine with chloromethane in the presence of an alcohol solvent and a catalyst . The reaction is carried out at a temperature range of 75-95°C and under a reaction pressure of less than or equal to 0.18 MPa for 4 to 6 hours . After the reaction is complete, the mixture is kept at a temperature of 80-90°C for an additional 2 to 3 hours to ensure complete conversion .
Industrial Production Methods: The industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and continuous monitoring of reaction conditions to ensure high yield and purity of the final product .
Chemical Reactions Analysis
Types of Reactions: Octyl dodecyl dimethyl ammonium chloride undergoes various chemical reactions, including oxidation, reduction, and substitution reactions .
Common Reagents and Conditions:
Oxidation: This compound can be oxidized using strong oxidizing agents such as or .
Reduction: Reduction reactions can be carried out using reducing agents like or .
Substitution: Substitution reactions often involve halogenating agents or alkylating agents under mild conditions.
Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones , while reduction may produce alcohols or amines .
Scientific Research Applications
Chemistry: In chemistry, octyl dodecyl dimethyl ammonium chloride is used as a phase transfer catalyst to facilitate reactions between compounds in different phases .
Biology: In biological research, it is employed as an antimicrobial agent to study the effects of quaternary ammonium compounds on microbial growth and resistance .
Medicine: In medicine, this compound is used in the formulation of disinfectants and antiseptics for hospital and clinical settings .
Industry: Industrially, it is used in the production of cleaning agents , preservatives , and emulsifiers for various applications, including personal care products and household cleaners .
Mechanism of Action
The mechanism of action of octyl dodecyl dimethyl ammonium chloride involves the disruption of intermolecular interactions and the dissociation of lipid bilayers . This leads to the breakdown of cell membranes in microorganisms, resulting in their death. The compound targets the phospholipid membrane of bacteria and other microorganisms, causing leakage of cellular contents and ultimately cell lysis .
Comparison with Similar Compounds
- Didecyldimethylammonium chloride
- Dimethyldioctadecylammonium chloride
- Benzethonium chloride
Uniqueness: Octyl dodecyl dimethyl ammonium chloride is unique due to its balanced hydrophobic and hydrophilic properties , making it highly effective as an emulsifier and antimicrobial agent . Compared to other similar compounds, it offers a broader spectrum of antimicrobial activity and better stability in various formulations .
Properties
IUPAC Name |
dodecyl-dimethyl-octylazanium;chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H48N.ClH/c1-5-7-9-11-13-14-15-16-18-20-22-23(3,4)21-19-17-12-10-8-6-2;/h5-22H2,1-4H3;1H/q+1;/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NLFTWRWHIFBVRC-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCC[N+](C)(C)CCCCCCCC.[Cl-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H48ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1042237 |
Source
|
| Record name | Octyl dodecyl dimethyl ammonium chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1042237 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
362.1 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
10361-16-7 |
Source
|
| Record name | Dodecyldimethyloctylammonium chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=10361-16-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Dodecanaminium, N,N-dimethyl-N-octyl-, chloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010361167 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Octyl dodecyl dimethyl ammonium chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1042237 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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